Cas no 898434-57-6 (3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine)

• Product Name: 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine
• CAS No: 898434-57-6
• MF: C₂₀H₂₄N₆O₃
• MW: 396.442963600159
• CID: 5483741
• Update Time: 2025-10-28

3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• (4-nitrophenyl)-[4-(6-piperidin-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine

• Inchi： 1S/C20H24N6O3/c27-20(16-4-6-17(7-5-16)26(28)29)25-14-12-24(13-15-25)19-9-8-18(21-22-19)23-10-2-1-3-11-23/h4-9H,1-3,10-15H2
• InChI Key： BHJLOZMIRBSNAS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C([N+]([O-])=O)C=C1)(N1CCN(C2=NN=C(N3CCCCC3)C=C2)CC1)=O

Additional information on 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine

Comprehensive Overview of 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine (CAS No. 898434-57-6)

3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine (CAS No. 898434-57-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridazine core substituted with piperazine and piperidine moieties, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for details about its synthesis, biological activity, and potential uses, reflecting its growing importance in modern chemistry.

The molecular structure of 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine includes a nitrobenzoyl group, which contributes to its electron-withdrawing characteristics. This feature is particularly relevant in drug design, where such compounds are explored for their ability to interact with biological targets. The presence of both piperazine and piperidine rings enhances its versatility, allowing for modifications that can optimize pharmacokinetic properties. Recent studies have highlighted its potential in addressing challenges related to enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

In the context of agrochemical innovation, 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine has been investigated for its role in developing novel crop protection agents. The nitro group in its structure is known to influence the compound's reactivity, making it a candidate for designing environmentally sustainable pesticides. This aligns with the increasing demand for green chemistry solutions in agriculture, a topic frequently searched by professionals in the field.

The synthesis of 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers often seek optimized protocols to improve yield and purity, reflecting the compound's complexity. Advances in catalytic methods and flow chemistry have further streamlined its production, addressing scalability concerns in industrial settings.

From a commercial perspective, the demand for 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine is driven by its applications in high-value intermediates for pharmaceuticals and agrochemicals. Market reports indicate a steady growth trajectory, particularly in regions with robust R&D infrastructure. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to the needs of academic and industrial clients.

Safety and handling of 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to maintain stability. Analytical techniques such as HPLC and NMR are commonly employed for quality control, ensuring compliance with regulatory standards.

In summary, 3-4-(4-nitrobenzoyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine (CAS No. 898434-57-6) represents a compelling example of how tailored molecular design can address contemporary challenges in chemistry and biology. Its applications span drug discovery, agrochemical development, and material science, making it a compound of enduring interest. As research continues to uncover new possibilities, this molecule is poised to remain a focal point in scientific and industrial discussions.